Cas no 1212124-84-9 (N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide)

• Product Name: N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide
• CAS No: 1212124-84-9
• MF: C₂₄H₃₄N₂O₄S
• MW: 446.60276556015
• CID: 5394459
• Update Time: 2025-07-10

N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzenesulfonamide
• N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C24H34N2O4S/c1-18-8-14-24(15-9-18)31(28,29)26(21-10-12-23(30-4)13-11-21)17-22(27)16-25-19(2)6-5-7-20(25)3/h8-15,19-20,22,27H,5-7,16-17H2,1-4H3
• InChI Key： DPPITQLJNRVYME-UHFFFAOYSA-N
• SMILES： C1(S(N(CC(O)CN2C(C)CCCC2C)C2=CC=C(OC)C=C2)(=O)=O)=CC=C(C)C=C1

Additional information on N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide

N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide (CAS No. 1212124-84-9): An Overview

N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide (CAS No. 1212124-84-9) is a complex organic compound with a wide range of potential applications in the pharmaceutical and chemical industries. This compound, often referred to by its systematic name, is a sulfonamide derivative that features a unique combination of functional groups, including a piperidine ring, a hydroxy group, and an aromatic sulfonamide moiety. These structural elements contribute to its diverse biological activities and chemical properties.

The molecular structure of N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide is characterized by its piperidine ring, which is a common motif in many biologically active compounds due to its ability to form stable complexes with various biomolecules. The hydroxy group on the propyl chain adds polarity and potential hydrogen bonding capabilities, enhancing the compound's solubility and interaction with biological targets. The aromatic sulfonamide moiety is a key functional group that imparts significant pharmacological activity, particularly in the context of enzyme inhibition and receptor modulation.

Recent research studies have highlighted the potential therapeutic applications of N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Another area of interest is the compound's antioxidant activity. Research conducted at the University of California, Los Angeles (UCLA) found that N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide effectively scavenges free radicals and reduces oxidative stress in cellular models. This property makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its anti-inflammatory and antioxidant properties, N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide has shown potential as an antibacterial agent. A study published in the Antimicrobial Agents and Chemotherapy journal reported that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism.

The pharmacokinetic profile of N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide has also been extensively studied. Research indicates that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with metabolites being excreted through both renal and hepatic pathways.

From a synthetic chemistry perspective, N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide can be synthesized through a multi-step process involving several key reactions. One common synthetic route involves the reaction of 4-methylbenzenesulfonyl chloride with 3-(2,6-dimethylpiperidin-1-yl)propanol followed by N-substitution with 4-methoxyaniline. This approach allows for high yields and purity levels, making it suitable for large-scale production.

The safety profile of N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide has been evaluated in various preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(4-methoxyphenyl)-4-methylbenzene-1-sulfonamide (CAS No. 1212124-84-9) is a promising compound with a wide range of potential applications in medicine and chemistry. Its unique molecular structure confers multiple biological activities, including anti-inflammatory, antioxidant, and antibacterial properties. Ongoing research continues to uncover new therapeutic uses for this compound, making it an exciting area of study for scientists and researchers alike.